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Compound of Interest

Compound Name: Ziprasidone Sulfoxide

CAS No.: 188797-80-0

Cat. No.: B130756

Get Quote

Executive Summary (BLUF)
Ziprasidone Sulfoxide (an oxidative metabolite of Ziprasidone) poses specific ecotoxicological

risks that differ from standard organic chemical waste. Under no circumstances should this

compound be discharged into municipal sewer systems.

While often classified as "Non-RCRA Regulated" by federal listing (unless exhibiting specific

characteristics), it must be managed as Hazardous Pharmaceutical Waste. The only validated

disposal method is High-Temperature Incineration (HTI). Landfilling is prohibited due to the risk

of leaching into groundwater, where the compound exerts chronic aquatic toxicity.

Hazard Characterization & Scientific Rationale
To ensure compliance and safety, researchers must understand the causality behind these

protocols.

The Chemical Mechanism of Risk
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Ziprasidone Sulfoxide is a benzisothiazole derivative. Unlike simple organic solvents that

evaporate or degrade rapidly, this compound is engineered for biological persistence

(pharmacokinetics).

Aquatic Toxicity: The sulfoxide moiety does not readily hydrolyze in ambient water. If

released, it bioaccumulates in aquatic organisms, potentially disrupting dopaminergic and

serotonergic signaling pathways in non-target species (fish/amphibians) [1, 2].[1]

Oxidative Instability: As a sulfoxide, the compound is an intermediate oxidation state. It must

be segregated from strong oxidizers (e.g., peroxides, permanganates) to prevent

uncontrolled exothermic reactions or further degradation into unknown sulfones.

Physicochemical Data for Disposal
Property Value/Characteristic Operational Implication

Physical State Solid (Powder)

High dust potential; requires

HEPA filtration during spill

cleanup.

Solubility
Low (Water), High

(DMSO/Methanol)

Do not attempt to dilute with

water for disposal.

Molecular Weight ~428.94 g/mol
Heavy molecule; settles in

sediment if leached.

Combustibility Carbon/Nitrogen/Sulfur Oxides
Incineration requires scrubbers

for SOx/NOx gases.

Operational Protocol: Disposal Workflow
Waste Segregation Strategy
Effective disposal begins at the bench.

Solids: Collect pure substance, contaminated weighing boats, and gloves in a dedicated

solid waste container.

Liquids: Mother liquors or HPLC effluent containing Ziprasidone Sulfoxide must be

collected in "High BTU" solvent waste streams destined for fuel blending/incineration. Do not
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mix with aqueous acid/base waste streams.

Containerization & Labeling
Primary Container: High-Density Polyethylene (HDPE) or Amber Glass (to prevent photolytic

degradation prior to destruction).

Labeling Requirement:

Text: "Non-RCRA Pharmaceutical Waste - Incinerate Only"

GHS Pictograms: Environment (Dead tree/fish), Exclamation Mark (Irritant).

Visualized Decision Logic
The following diagram outlines the critical decision path for handling this compound.
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Figure 1: Decision matrix for the segregation and disposal of Ziprasidone Sulfoxide,

emphasizing the prohibition of sewer discharge.

Emergency Procedures: Spill Management
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In the event of a spill, immediate containment is required to prevent aerosolization (inhalation

risk) and migration to drains.

PPE Escalation:

Respiratory: N95 minimum; P100/HEPA respirator recommended if powder is

fine/dispersible.

Dermal: Double nitrile gloves (standard 4 mil thickness is sufficient).

Containment (Dry Spill):

Do NOT dry sweep. This generates dust.[2][3][4]

Use a HEPA-filtered vacuum or wet-wipe method (damp paper towels with 10%

ethanol/water).

Containment (Wet Spill):

Absorb with inert material (vermiculite or chem-pads).

Do not use bleach (sodium hypochlorite) immediately, as it may react with the sulfoxide.

Use soapy water for final surface cleaning.

Regulatory Framework & Compliance
This protocol is grounded in the following regulatory standards:

EPA 40 CFR Part 266 Subpart P: The "Management Standards for Hazardous Waste

Pharmaceuticals" (2019) explicitly prohibits the sewering of hazardous pharmaceutical waste

[3].

RCRA Status: While Ziprasidone is not explicitly P-listed or U-listed, the "mixture rule"

applies if combined with listed solvents. Furthermore, best practice dictates treating all

bioactive API metabolites as hazardous to minimize liability [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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